Cas no 338401-80-2 (2-(ALLYLSULFANYL)-3-ETHYLTHIENO[3,2-D]PYRIMIDIN-4(3H)-ONE)

• Product Name: 2-(ALLYLSULFANYL)-3-ETHYLTHIENO[3,2-D]PYRIMIDIN-4(3H)-ONE
• CAS No: 338401-80-2
• MF: C₁₁H₁₂N₂OS₂
• MW: 252.355779647827
• MDL: MFCD01315330
• CID: 5165651
• Update Time: 2026-03-04

2-(ALLYLSULFANYL)-3-ETHYLTHIENO[3,2-D]PYRIMIDIN-4(3H)-ONE Chemical and Physical Properties

Names and Identifiers

• 2-(ALLYLSULFANYL)-3-ETHYLTHIENO[3,2-D]PYRIMIDIN-4(3H)-ONE
• 3-ethyl-2-(prop-2-en-1-ylsulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
• 3-ethyl-2-prop-2-enylsulfanylthieno[3,2-d]pyrimidin-4-one

• MDL： MFCD01315330
• Inchi： 1S/C11H12N2OS2/c1-3-6-16-11-12-8-5-7-15-9(8)10(14)13(11)4-2/h3,5,7H,1,4,6H2,2H3
• InChI Key： QAOGNSREWDTBJT-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C(=N2)SCC=C)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 330
• XLogP3: 2.8
• Topological Polar Surface Area: 86.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-(ALLYLSULFANYL)-3-ETHYLTHIENO[3,2-D]PYRIMIDIN-4(3H)-ONE

Introduction to 2-(ALLYLSULFANYL)-3-ETHYLTHIENO[3,2-D]PYRIMIDIN-4(3H)-ONE (CAS No. 338401-80-2)

2-(ALLYLSULFANYL)-3-ETHYLTHIENO[3,2-D]PYRIMIDIN-4(3H)-ONE, identified by its CAS number 338401-80-2, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the thieno[3,2-d]pyrimidine scaffold, which is a privileged structure known for its biological activity and potential therapeutic applications. The presence of an allylsulfanyl group at the 2-position and an ethylthieno moiety at the 3-position introduces distinct electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The thieno[3,2-d]pyrimidine core is a fused bicyclic system consisting of a thiophene ring linked to a pyrimidine ring. This structural motif has been extensively studied for its ability to interact with various biological targets, including enzymes and receptors. The allylsulfanyl substituent at the 2-position of the thiophene ring enhances the compound's reactivity and potential for further derivatization, while the ethylthieno group contributes to its overall molecular rigidity and lipophilicity. These features collectively contribute to the compound's binding affinity and selectivity towards biological targets.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic purposes. The thieno[3,2-d]pyrimidine scaffold has been particularly noteworthy due to its reported activities in various pharmacological contexts. For instance, derivatives of this scaffold have shown promise in inhibiting kinases, which are key targets in oncology research. The allylsulfanyl group in CAS No. 338401-80-2 may serve as a handle for further chemical modifications, enabling the exploration of new analogs with enhanced biological activity.

One of the most compelling aspects of this compound is its potential to modulate biological pathways relevant to human health. The ethylthieno moiety may contribute to favorable pharmacokinetic properties, such as improved solubility and bioavailability, which are critical factors in drug development. Additionally, the sulfanyl group can engage in hydrogen bonding or other non-covalent interactions with biological targets, enhancing binding affinity. These characteristics make CAS No. 338401-80-2 an attractive starting point for designing novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The thieno[3,2-d]pyrimidine scaffold has been explored for its potential in treating conditions such as cancer, inflammation, and infectious diseases. The unique structural features of CAS No. 338401-80-2, including the allylsulfanyl and ethylthieno groups, position it as a valuable scaffold for medicinal chemists seeking to develop next-generation drugs. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the biological activity of this compound and its derivatives.

The synthesis of CAS No. 338401-80-2 involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. Key steps typically include cyclization reactions to form the thieno[3,2-d]pyrimidine core, followed by functionalization at the 2- and 3-positions to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in preclinical and clinical studies.

In conclusion, CAS No. 338401-80-2, identified as 2-(ALLYLSULFANYL)-3-ETHYLTHIENO[3,2-D]PYRIMIDIN-4(3H)-ONE, represents a structurally intriguing compound with significant potential in medicinal chemistry. Its unique pharmacophoric features, including the allylsulfanyl and ethylthieno groups within the thieno[3,2-d]pyrimidine scaffold, make it a promising candidate for further exploration in drug discovery efforts targeting various diseases.